Cas no 192879-33-7 (methyl 5-aminothiophene-3-carboxylate)
192879-33-7 structure
Product Name:methyl 5-aminothiophene-3-carboxylate
CAS No:192879-33-7
MF:C6H7NO2S
MW:157.190280199051
MDL:MFCD17276535
CID:116263
PubChem ID:18983626
Update Time:2025-09-28
methyl 5-aminothiophene-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 3-Thiophenecarboxylicacid,5-amino-,methylester(9CI)
- 5-AMino-thiophene-3-carboxylic acid Methyl ester
- methyl 5-aminothiophene-3-carboxylate
- methyl 5-aminothiophene-3-carboxylate(WX191351)
- 3-Thiophenecarboxylic acid, 5-amino-, methyl ester
- W15215
- 192879-33-7
- Z1079174394
- MFCD17276535
- methyl5-aminothiophene-3-carboxylate
- CS-0308108
- 3-thiophenecarboxylic acid,5-amino-,methyl ester
- 2-amino-4-methoxycarbonylthiophene
- SCHEMBL3107550
- EN300-108008
- AS-68452
- AKOS012322364
- GFERXXPZQYBEBF-UHFFFAOYSA-N
- DB-334664
-
- MDL: MFCD17276535
- Inchi: 1S/C6H7NO2S/c1-9-6(8)4-2-5(7)10-3-4/h2-3H,7H2,1H3
- InChI Key: GFERXXPZQYBEBF-UHFFFAOYSA-N
- SMILES: S1C=C(C(=O)OC)C=C1N
Computed Properties
- Exact Mass: 157.01981
- Monoisotopic Mass: 157.02
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 80.6A^2
Experimental Properties
- PSA: 52.32
methyl 5-aminothiophene-3-carboxylate Pricemore >>
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methyl 5-aminothiophene-3-carboxylate Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:192879-33-7)methyl 5-aminothiophene-3-carboxylate
Order Number:A1230762
Stock Status:in Stock
Quantity:250mg/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 21:36
Price ($):199/536
Email:sales@amadischem.com
methyl 5-aminothiophene-3-carboxylate Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:192879-33-7)methyl 5-aminothiophene-3-carboxylate
Purity:99%/99%
Quantity:250mg/1g
Price ($):199/536